4-(2,2,2-Trifluoroethoxy)benzoic acid
Cat. No. B1275395
M. Wt: 220.14 g/mol
InChI Key: FXWBYMLSQLQXAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08895313B2
Procedure details
To a stirred solution of 50% w/v KOH (1.2 ml) and 4-(2,2,2-trifluoroethoxy)-benzaldehyde (0.6 g, 2.94 mmol) in MeOH (5 ml) at 65° C. was added dropwise over 20 min aqueous hydrogen peroxide (30 wt. % in water, 2.4 ml). On completion of the addition the reaction mixture was heated at 65° C. for a further 10 min. On cooling to room temperature, the reaction mixture was acidified with 1 M HCl and extracted with Et2O (3×30 ml). The combined organic extracts were washed with brine (20 ml), dried (Na2SO4) and the solvent removed under reduced pressure to give the title compound (0.59 g, 91%) as a pale yellow solid which was used without further purification.
Name
Yield
91%
Identifiers
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REACTION_CXSMILES
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[OH-:1].[K+].[F:3][C:4]([F:16])([F:15])[CH2:5][O:6][C:7]1[CH:14]=[CH:13][C:10]([CH:11]=[O:12])=[CH:9][CH:8]=1.OO.Cl>CO>[F:3][C:4]([F:15])([F:16])[CH2:5][O:6][C:7]1[CH:8]=[CH:9][C:10]([C:11]([OH:1])=[O:12])=[CH:13][CH:14]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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1.2 mL
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Type
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reactant
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Smiles
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[OH-].[K+]
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Step Two
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Name
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|
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Quantity
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0.6 g
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Type
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reactant
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Smiles
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FC(COC1=CC=C(C=O)C=C1)(F)F
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Step Three
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Name
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Quantity
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2.4 mL
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Type
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reactant
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Smiles
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OO
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Five
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Name
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|
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Quantity
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5 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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65 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at 65° C.
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ADDITION
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Type
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ADDITION
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Details
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On completion of the addition the reaction mixture
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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On cooling to room temperature
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with Et2O (3×30 ml)
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WASH
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Type
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WASH
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Details
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The combined organic extracts were washed with brine (20 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried (Na2SO4)
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent removed under reduced pressure
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC(COC1=CC=C(C(=O)O)C=C1)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.59 g | |
| YIELD: PERCENTYIELD | 91% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
